gamma-Truxilline
Overview
Description
Gamma-Truxilline is a natural product derived from the leaves of the coca plant. It is a member of the truxilline family, which are tropane alkaloids formed by the photochemical dimerization of cinnamoylcocaine . These compounds are known for their complex structures and significant biological activities.
Preparation Methods
Gamma-Truxilline can be synthesized through the photochemical dimerization of cinnamoylcocaine. This process involves exposing cinnamoylcocaine to ultraviolet light, which induces the formation of the truxilline structure . Industrial production methods typically involve the extraction of this compound from coca leaves, followed by purification processes to isolate the compound in its pure form .
Chemical Reactions Analysis
Gamma-Truxilline undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound can lead to the formation of truxillic acids .
Scientific Research Applications
Gamma-Truxilline has several scientific research applications. In chemistry, it is used as a model compound to study the photochemical dimerization of alkaloids . In biology, this compound is studied for its potential effects on the central nervous system, given its structural similarity to other tropane alkaloids . In medicine, research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders . Additionally, this compound is used in the industry for the analysis and characterization of cocaine samples, as the proportion of different truxilline forms present in cocaine can serve as a geographical, manufacture, and storage "fingerprint" .
Comparison with Similar Compounds
Gamma-Truxilline is unique among truxillines due to its specific structural configuration. Similar compounds include alpha-Truxilline, beta-Truxilline, delta-Truxilline, epsilon-Truxilline, omega-Truxilline, zeta-Truxilline, peri-Truxilline, neo-Truxilline, and epi-Truxilline . Each of these compounds has a distinct arrangement of atoms, leading to different chemical and biological properties . For example, alpha-Truxilline and beta-Truxilline are known for their analgesic activities, while this compound is primarily studied for its neurological effects .
Properties
IUPAC Name |
bis(2-methoxycarbonyl-8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2,4-diphenylcyclobutane-1,3-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H46N2O8/c1-39-23-15-17-25(39)31(35(41)45-3)27(19-23)47-37(43)33-29(21-11-7-5-8-12-21)34(30(33)22-13-9-6-10-14-22)38(44)48-28-20-24-16-18-26(40(24)2)32(28)36(42)46-4/h5-14,23-34H,15-20H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUOSLGZEBFSUDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC1C(C(C2)OC(=O)C3C(C(C3C4=CC=CC=C4)C(=O)OC5CC6CCC(C5C(=O)OC)N6C)C7=CC=CC=C7)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H46N2O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
658.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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